Cas no 1197193-05-7 (3-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid)

• Product Name: 3-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid
• CAS No: 1197193-05-7
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD13191610
• CID: 1056227
• PubChem ID: 53429584
• Update Time: 2025-07-30

3-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylpiperazin-1-yl)-4-(methylsulfonyl)benzoic acid
• 3-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic Acid
• 5661AJ
• TRA0127738
• SY006915
• AB0057758
• AX8173872
• Benzoic acid, 3-(4-methyl-1-piperazinyl)-4-(methylsulfonyl)-
• DB-061610
• 4-METHANESULFONYL-3-(4-METHYLPIPERAZIN-1-YL)BENZOIC ACID
• MFCD13191610
• XXB19305
• AKOS022183489
• CS-0314305
• AS-32148
• 1197193-05-7
• 3-(4-methylpiperazin-1-yl)-4-methylsulfonylbenzoic acid
• 3-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid

• MDL： MFCD13191610
• Inchi： 1S/C13H18N2O4S/c1-14-5-7-15(8-6-14)11-9-10(13(16)17)3-4-12(11)20(2,18)19/h3-4,9H,5-8H2,1-2H3,(H,16,17)
• InChI Key： VZCBSTYAURPPKO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CC=1N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 298.09900
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• XLogP3: -1.7

Experimental Properties

• PSA: 86.30000
• LogP: 1.62380